Cas no 18338-27-7 (Silanethiol, trimethyl-)

Trimethylsilanethiol (HS-Si(CH₃)₃) is a volatile organosilicon compound characterized by its sulfur-containing functional group. Its key advantages include high reactivity as a thiol source in organic and inorganic synthesis, facilitating the introduction of trimethylsilyl (TMS) groups under mild conditions. The compound’s low molecular weight and volatility make it suitable for gas-phase applications, while its stability allows for controlled reactions in hydrosilylation and surface modification processes. Trimethylsilanethiol is particularly valuable in materials science for functionalizing silica-based substrates and in catalysis as a ligand precursor. Its compatibility with a range of solvents and reagents further enhances its utility in specialized synthetic pathways.
Silanethiol, trimethyl- structure
Silanethiol, trimethyl- structure
Product Name:Silanethiol, trimethyl-
CAS No:18338-27-7
MF:C3H10SSi
MW:106.26200056076
CID:1381966
PubChem ID:11445162
Update Time:2025-06-09

Silanethiol, trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Silanethiol, trimethyl-
    • trimethyl(sulfanyl)silane
    • Silanethiol, trimethyl- (6CI,7CI,8CI,9CI)
    • 18338-27-7
    • SCHEMBL124715
    • EN300-37345515
    • DTXSID70466013
    • trimethylsilanethiol
    • trimethylsilylsulfane
    • Inchi: 1S/C3H10SSi/c1-5(2,3)4/h4H,1-3H3
    • InChI Key: KHOQXNHADJBILQ-UHFFFAOYSA-N
    • SMILES: S[Si](C)(C)C

Computed Properties

  • Exact Mass: 218.11274
  • Monoisotopic Mass: 106.02724803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 28.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 1.75110

Silanethiol, trimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37345515-0.05g
trimethylsilanethiol
18338-27-7 95.0%
0.05g
$732.0 2025-03-18
Enamine
EN300-37345515-0.1g
trimethylsilanethiol
18338-27-7 95.0%
0.1g
$767.0 2025-03-18
Enamine
EN300-37345515-0.25g
trimethylsilanethiol
18338-27-7 95.0%
0.25g
$801.0 2025-03-18
Enamine
EN300-37345515-0.5g
trimethylsilanethiol
18338-27-7 95.0%
0.5g
$836.0 2025-03-18
Enamine
EN300-37345515-1.0g
trimethylsilanethiol
18338-27-7 95.0%
1.0g
$871.0 2025-03-18
Enamine
EN300-37345515-2.5g
trimethylsilanethiol
18338-27-7 95.0%
2.5g
$1707.0 2025-03-18
Enamine
EN300-37345515-5.0g
trimethylsilanethiol
18338-27-7 95.0%
5.0g
$2525.0 2025-03-18
Enamine
EN300-37345515-10.0g
trimethylsilanethiol
18338-27-7 95.0%
10.0g
$3746.0 2025-03-18

Additional information on Silanethiol, trimethyl-

Silanethiol, trimethyl- (CAS No. 18338-27-7): A Comprehensive Overview

Silanethiol, trimethyl- (CAS No. 18338-27-7) is a versatile compound with significant applications in various fields, including materials science, chemical synthesis, and pharmaceutical research. This compound, also known as trimethylsilanethiol or TMS-thiol, is a derivative of silane with a thiol functional group. Its unique chemical structure and properties make it an essential reagent in numerous synthetic processes and material formulations.

The chemical formula of Silanethiol, trimethyl- is C3H10SiS, and it has a molecular weight of approximately 106.24 g/mol. The compound is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its boiling point is around 99°C at atmospheric pressure, making it relatively easy to handle and process in laboratory settings.

In materials science, Silanethiol, trimethyl- is widely used as a coupling agent to improve the adhesion between organic and inorganic materials. It can form stable covalent bonds with both silica surfaces and organic polymers, enhancing the mechanical strength and durability of composite materials. Recent studies have shown that TMS-thiol can significantly enhance the performance of silica-based coatings and adhesives, making it an attractive choice for applications in electronics, automotive, and construction industries.

In the field of chemical synthesis, Silanethiol, trimethyl- serves as a valuable reagent for the preparation of various functionalized silanes and thioether compounds. Its reactivity with electrophilic species makes it useful in the synthesis of thioesters, thioethers, and other sulfur-containing molecules. Researchers have utilized TMS-thiol to develop novel synthetic routes for complex organic molecules with potential applications in pharmaceuticals and agrochemicals.

Pharmaceutical research has also benefited from the unique properties of Silanethiol, trimethyl-. The compound's ability to form stable thioether linkages has been exploited in the design of prodrugs and drug delivery systems. For example, TMS-thiol can be used to modify drug molecules to improve their solubility, stability, and bioavailability. Recent studies have demonstrated that Silanethiol, trimethyl- can enhance the therapeutic efficacy of certain drugs by facilitating their targeted delivery to specific tissues or cells.

The environmental impact of Silanethiol, trimethyl- has been a subject of increasing interest. While the compound itself is not classified as hazardous under current regulations, its use in industrial processes requires careful handling to prevent environmental contamination. Researchers are exploring ways to develop more sustainable synthesis methods for TMS-thiol that minimize waste generation and energy consumption. These efforts align with the growing trend towards green chemistry practices in the chemical industry.

In conclusion, Silanethiol, trimethyl- (CAS No. 18338-27-7) is a multifaceted compound with a wide range of applications in materials science, chemical synthesis, and pharmaceutical research. Its unique chemical properties make it an indispensable reagent in various synthetic processes and material formulations. Ongoing research continues to uncover new applications and improve the sustainability of its use in industrial settings.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk